![molecular formula C7H13NO B7891446 2-Azabicyclo[2.2.2]octan-5-ol](/img/structure/B7891446.png)
2-Azabicyclo[2.2.2]octan-5-ol
Overview
Description
“2-Azabicyclo[2.2.2]octan-5-ol” is a chemical compound with the CAS Number: 750634-08-3 . It is a nitrogen-containing heterocycle and has a molecular weight of 163.65 .
Synthesis Analysis
The synthesis of this compound and similar structures can be challenging due to their unique structure . They have been applied as key synthetic intermediates in several total syntheses .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H13NO.ClH/c9-7-3-6-2-1-5(7)4-8-6;/h5-9H,1-4H2;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is a powder with a melting point of 310-312 degrees . It is stored at a temperature of 4 degrees .Scientific Research Applications
Pharmacological Applications :
- Esters derived from 2-Azabicyclo[2.2.2]octan-5-ol analogs have been shown to possess antiarrhythmic and anesthetic properties. For example, certain esters demonstrated activities in guinea pigs and mice, with effects similar or superior to lidocaine, a common local anesthetic (Longobardi et al., 1980).
- Other derivatives have shown potential in treating protozoal infections. Compounds synthesized from 2-Azabicyclo[3.2.2]nonanes, structurally related to this compound, exhibited significant antiprotozoal activities against Trypanosoma b. rhodesiense and Plasmodium falciparum (Seebacher et al., 2005).
Organic Synthesis and Structural Studies :
- In the field of organic chemistry, these compounds are valuable for studying molecular structures and dynamics. For instance, studies have been conducted using NMR spectroscopy and X-ray crystallography to understand the conformational and configurational aspects of related esters (Fernández et al., 1997).
- They also serve as intermediates or catalysts in synthetic processes. One study demonstrated the efficient synthesis of 2,3-diaryl-2-azabicyclo[2.2.2]octan-5-ones, which were then tested for acetylcholinesterase inhibition, a key target in Alzheimer's disease treatment (Huang et al., 2013).
Material Science Applications :
- Some studies have explored the potential of this compound derivatives in material science, such as in the development of polymers with antibacterial properties (Kumar et al., 2017).
Properties
IUPAC Name |
2-azabicyclo[2.2.2]octan-5-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c9-7-3-6-2-1-5(7)4-8-6/h5-9H,1-4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTHBOFLPBKHZSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNC1CC2O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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